Cas no 1204295-88-4 (Sodium 4,6-dichloropyrimidine-5-carboxylate)

• Product Name: Sodium 4,6-dichloropyrimidine-5-carboxylate
• CAS No: 1204295-88-4
• MF: C₅HCl₂N₂NaO₂
• MW: 214.969409704208
• MDL: MFCD14525471
• CID: 4781251
• Update Time: 2025-05-24

Sodium 4,6-dichloropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Sodium 4,6-dichloropyrimidine-5-carboxylate
• Sodium 4,6-dichloro-5-pyrimidinecarboxylate

• MDL： MFCD14525471
• Inchi： 1S/C5H2Cl2N2O2.Na/c6-3-2(5(10)11)4(7)9-1-8-3;/h1H,(H,10,11);/q;+1/p-1
• InChI Key： TZIIVMSJBYGTFG-UHFFFAOYSA-M
• SMILES： ClC1C(C(=O)[O-])=C(N=CN=1)Cl.[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• Topological Polar Surface Area: 65.9

Additional information on Sodium 4,6-dichloropyrimidine-5-carboxylate

Sodium 4,6-Dichloropyrimidine-5-Carboxylate: A Comprehensive Overview

Sodium 4,6-dichloropyrimidine-5-carboxylate (CAS No. 1204295-88-4) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is a sodium salt of 4,6-dichloropyrimidine-5-carboxylic acid, which belongs to the pyrimidine family of heterocyclic compounds. Pyrimidines are six-membered aromatic rings containing two nitrogen atoms at positions 1 and 3, making them structurally similar to benzene but with unique electronic properties due to the presence of nitrogen atoms. The addition of chlorine atoms at positions 4 and 6 introduces further functionalization, enhancing the compound's reactivity and potential applications.

The CAS No. 1204295-88-4 designation uniquely identifies this compound in chemical databases, ensuring accurate referencing in scientific literature and industrial applications. Sodium salts of carboxylic acids are often preferred in pharmaceutical formulations due to their enhanced solubility and stability compared to their free acid counterparts. This property makes sodium 4,6-dichloropyrimidine-5-carboxylate an attractive candidate for use in drug delivery systems and as an intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of sodium 4,6-dichloropyrimidine-5-carboxylate as a precursor in the development of novel anti-tumor agents. Researchers have explored its role in inhibiting specific enzymes involved in cancer cell proliferation, demonstrating promising results in preclinical models. The compound's ability to modulate cellular signaling pathways makes it a valuable tool in the quest for more effective cancer therapies with fewer side effects.

In addition to its therapeutic applications, sodium 4,6-dichloropyrimidine-5-carboxylate has been investigated for its potential use in agrochemicals. Its ability to inhibit key enzymes in plant pathogens has led to exploratory studies on its efficacy as a fungicide or herbicide. These findings underscore the versatility of this compound across multiple domains of chemical research.

From a synthetic standpoint, sodium 4,6-dichloropyrimidine-5-carboxylate can be prepared through various routes, including nucleophilic substitution and condensation reactions. The choice of synthesis method depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic techniques have enabled more efficient and environmentally friendly syntheses of this compound, aligning with current trends toward sustainable chemistry practices.

The structural features of sodium 4,6-dichloropyrimidine-5-carboxylate—including its pyrimidine ring system and chlorinated substituents—contribute to its unique reactivity and biological activity. The pyrimidine ring acts as a scaffold for various functional groups, allowing for extensive chemical modification. The chlorine atoms at positions 4 and 6 introduce electron-withdrawing effects, which can influence the compound's electronic properties and reactivity toward other molecules.

Moreover, sodium 4,6-dichloropyrimidine-5-carboxylate has shown potential as an intermediate in the synthesis of bioactive molecules with complex architectures. Its use as a building block enables chemists to construct larger molecules with intricate stereochemistry and functional groups tailored for specific biological targets.

In conclusion, sodium 4,6-dichloropyrimidine-5-carboxylate (CAS No. 1204295-88-4) is a versatile compound with diverse applications across multiple fields. Its role as an intermediate in drug development, agrochemicals, and advanced material synthesis positions it as a valuable asset in contemporary chemical research. Ongoing studies continue to uncover new insights into its properties and potential uses, underscoring its importance as a key player in modern chemistry.